Melanocyte protein Pmel 17 precursor (45-57)

• sequence: NRQLYPEWTEAQR
• source: Homo sapiens (human)
• synonym: Melanocyte protein Pmel 17 precursor (45-57)

Description

Melanocyte protein PMEL; gp100; pmel 17

Scientific Research Applications

• Gene Mapping and Protein Structure :

  • Pmel 17 is preferentially expressed in melanocytes, with its expression correlating with melanin content. The protein is believed to be membrane-associated in melanocytes and contains a potential membrane anchor segment. It's mapped to human chromosome 12, region 12pter-q21, and the mouse homologue to the distal region of mouse chromosome 10 (Kwon et al., 1991).

• Role in Coat Color and Genetic Mutation :

  • The silver coat color locus in mice is caused by a mutation in Pmel 17. This mutation alters the last 24 amino acids at the C-terminus of the Pmel 17 protein, impacting its function and potentially leading to coat color changes in mice (Kwon et al., 1995).

• Amyloid Fibril Formation :

  • Pmel17 mediates the formation of melanosomes, which are essential for melanin pigments. It forms amyloid-like fibrils in melanosome precursor organelles, crucial for melanosome maturation. Two regions, an N-terminal domain and a downstream domain, are efficient in forming amyloid in vitro (Watt et al., 2009).

• Melanosome Morphogenesis :

  • Pmel17 is involved in the biogenesis of premelanosomes within multivesicular bodies, playing a direct role in the formation of structures essential for melanin deposition (Berson et al., 2001).

• Melanoma-associated Antigen Identification :

  • Pmel 17 cDNA encodes the HMB-45-reactive antigen, which is expressed in "activated" melanocytes and melanoma cells. This has implications for understanding melanoma progression and melanocyte activation (Wagner et al., 1995).

• Protein Processing by Proprotein Convertases :

  • Pmel17 undergoes processing by proprotein convertases, a class of serine proteases. This processing occurs during secretion, suggesting Pmel17's multistep processing begins early and is crucial for its function (Leonhardt et al., 2011).

• Melanosome Fibril Protein and Melanin Synthesis :

  • The repeat domain of Pmel17 forms the amyloid core that promotes melanin synthesis, suggesting its crucial role in melanosome function and pigment formation (McGlinchey et al., 2009).

• Alternative Splicing and Melanosome Morphology :

  • Variants of Pmel17, resulting from alternative splicing, may affect melanosome morphology and melanin synthesis, indicating the protein's role in melanocyte biology and melanoma (Nichols et al., 2003).

• Melanogenic Function Characterization :

  • The Pmel 17/silver locus protein lacks known melanogenic catalytic activities, suggesting its role in melanogenesis might be structural rather than catalytic (Kobayashi et al., 1994).

• Endoplasmic Reticulum Export and Fibril Formation :

  • The junction between the N-terminal region and the polycystic kidney disease-like domain of Pmel17 is critical for its ER export, subcellular targeting, and fibril formation, impacting melanosomal biogenesis and function (Leonhardt et al., 2010).

• Melanosome Transfer and Skin Lightening :

  • The Pmel 17 ELISA assay can be used to quantify melanosome transfer in human normal melanocyte-keratinocyte co-culture media. This assay is useful for studying the effect of compounds like Alaria esculenta extract on skin lightening (Verdy et al., 2012).